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For researchers, scientists, and drug development professionals, understanding the precise

operational temperature range of components within a bioprocessing workflow is critical to

ensuring process integrity, stability, and final product quality. C-Flex® thermoplastic elastomer

(TPE) tubing, a widely utilized material in the biopharmaceutical industry, offers a broad

operational temperature range. This guide provides an in-depth analysis of the thermal

properties of various C-Flex® formulations, details the standardized experimental protocols

used to determine these characteristics, and presents this information in a clear, accessible

format.

C-Flex® tubing is designed to maintain its physical and mechanical properties across a wide

spectrum of temperatures, from sub-zero to autoclaving conditions. This resilience is crucial for

applications ranging from cryogenic storage to steam-in-place (SIP) sterilization. The specific

temperature range can vary between different C-Flex® formulations, which are engineered for

distinct applications, such as peristaltic pumping, high-pressure transfers, and general fluid

handling.

Quantitative Thermal and Physical Properties of C-
Flex® Formulations
The following table summarizes the key temperature-related and physical properties of

common C-Flex® tubing formulations. These values are derived from manufacturer

specifications and standardized testing.
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Property
Test
Method

C-Flex® 072 C-Flex® 082 C-Flex® 374
C-Flex®
Braided
(082)

Operating

Temperature

Range

Manufacturer

Data

-55°C to

135°C (-67°F

to 275°F)[1]

-55°C to

135°C (-67°F

to 275°F)[1]

[2][3]

-55°C to

135°C (-67°F

to 275°F)[1]

[4]

-45°C to

135°C (-50°F

to 275°F)[5]

Brittleness

Temperature
ASTM D746 -67°C[6] -60°C[6] -68°C[6] Not Specified

Durometer

Hardness

(Shore A)

ASTM D2240 60[1] 60[1] 60[1][4] Not Specified

Tensile

Strength (psi)
ASTM D412 1196[1] 1106[1] 1190[1] Not Specified

Elongation at

Break (%)
ASTM D412 Not Specified 874%[1] 915%[1][4] Not Specified

Compression

Set @ 70°C

(%)

ASTM D395

43 (Pre-

Gamma) / 46

(Post-

Gamma)[6]

53 (Pre-

Gamma) / 55

(Post-

Gamma)[6]

25 (Pre-

Gamma) / 23

(Post-

Gamma)[6]

Not Specified

Experimental Protocols for Determining Thermal
Properties
The temperature ranges and physical properties of C-Flex® tubing are determined through

rigorous, standardized experimental protocols. These tests are designed to ensure reliability

and comparability of data.

Low-Temperature Performance: Brittleness Temperature
(ASTM D746)
To ascertain the lower operational limit of C-Flex® tubing, the ASTM D746 standard test

method is employed. This protocol determines the temperature at which 50% of test specimens
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exhibit brittle failure upon impact.[6]

Methodology:

Specimen Preparation: Standardized test specimens are prepared from the C-Flex®

material.

Conditioning: The specimens are conditioned at a specified temperature in a cooling bath.

Impact: A striker impacts the specimens at a controlled velocity.

Observation: The specimens are examined for fractures or cracks.

Iteration: The test is repeated at progressively lower temperatures until the 50% failure rate

is determined.

This test is crucial for applications involving the transport or storage of materials at sub-zero

temperatures.
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ASTM D746 Brittleness Test Workflow
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High-Temperature Performance: Heat Deflection
Temperature (ASTM D648 / ISO 75)
The upper-temperature limit is often characterized by the Heat Deflection Temperature (HDT),

determined by ASTM D648 or ISO 75.[7][8] This test measures the temperature at which a

material deforms under a specified load.[7] While not a direct measure of continuous service

temperature, it provides a critical data point for understanding the material's short-term heat

resistance.

Methodology:

Specimen Preparation: A standard test bar of the C-Flex® material is prepared.

Loading: The specimen is placed in a three-point bend apparatus and a specific load (e.g.,

0.45 MPa or 1.80 MPa) is applied.[8]

Heating: The apparatus is submerged in an oil bath, and the temperature is increased at a

constant rate (typically 2°C/minute).[8]

Deflection Measurement: The deflection of the test bar is continuously monitored.

Endpoint: The temperature at which the bar deflects a specified distance is recorded as the

Heat Deflection Temperature.
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Heat Deflection Temperature Test Workflow

Other Relevant Physical Property Tests
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Durometer Hardness (ASTM D2240): Measures the indentation hardness of the material,

providing an indication of its flexibility and surface resistance.[1][6]

Tensile Strength and Elongation (ASTM D412): Determines the force required to break the

tubing and how much it can stretch before breaking, which is important for applications

involving pressure and movement.[1][6]

Compression Set (ASTM D395): Evaluates the ability of the material to return to its original

thickness after being subjected to a compressive force for a specified time and temperature.

This is particularly relevant for tubing used in peristaltic pumps.[9]

Conclusion
The selection of the appropriate C-Flex® formulation is a critical decision in the design and

operation of biopharmaceutical processes. A thorough understanding of the material's

temperature limitations, as determined by standardized testing protocols, is paramount. The

data and methodologies presented in this guide provide a comprehensive overview to aid

researchers, scientists, and drug development professionals in making informed decisions to

ensure the robustness and reliability of their fluid handling systems. For specific applications, it

is always recommended to consult the manufacturer's detailed validation guides and to conduct

in-house testing that mimics the actual process conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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